Cas no 302951-76-4 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide)

• Product Name: N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide
• CAS No: 302951-76-4
• MF: C₁₉H₁₆F₂N₄O₃S
• MW: 418.417149543762
• CID: 6251755
• PubChem ID: 1184549
• Update Time: 2025-06-20

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide
• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,6-difluorobenzamide
• Oprea1_626606
• F1750-0128
• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-2,6-difluorobenzamide
• AKOS002346353
• N-{4-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFAMOYL]PHENYL}-2,6-DIFLUOROBENZAMIDE
• SR-01000014886-1
• SR-01000014886
• 302951-76-4

• Inchi： 1S/C19H16F2N4O3S/c1-11-10-12(2)23-19(22-11)25-29(27,28)14-8-6-13(7-9-14)24-18(26)17-15(20)4-3-5-16(17)21/h3-10H,1-2H3,(H,24,26)(H,22,23,25)
• InChI Key： DEGPQVZESOTUIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C(=CC=CC=1F)F)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 418.09111788g/mol
• Monoisotopic Mass: 418.09111788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide (CAS No. 302951-76-4): An Overview

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide (CAS No. 302951-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a pyrimidine ring and difluorobenzamide moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide is defined by its molecular formula C₁₈H₁₅F₂N₄O₃S. The presence of the difluorobenzamide group enhances its lipophilicity and stability, while the pyrimidine ring provides a scaffold for potential interactions with biological targets. The sulfonamide functionality is known for its broad spectrum of biological activities, making this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism of action suggests that it could be effective in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide have also been studied extensively. Its high lipophilicity allows for good absorption and distribution within the body, while its stability ensures a longer half-life and sustained therapeutic effects. These properties make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The potential applications of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide extend beyond inflammation and cancer. Researchers are exploring its use in other areas such as neurodegenerative diseases and infectious diseases. For instance, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, its broad-spectrum antimicrobial activity has been evaluated against various bacterial strains, showing promising results.

In conclusion, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,6-difluorobenzamide (CAS No. 302951-76-4) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable asset in the field of medicinal chemistry and drug discovery. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options for various diseases.